Cas no 5866-99-9 (Benzamide, 4-chloro-N-2-propenyl-)

• Product Name: Benzamide, 4-chloro-N-2-propenyl-
• CAS No: 5866-99-9
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 341287
• PubChem ID: 4170708
• Update Time: 2025-04-19

Benzamide, 4-chloro-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-chloro-N-2-propenyl-
• 4-chloro-N-prop-2-enylbenzamide
• SCHEMBL24227389
• p-chloro-N-allylbenzamide
• Z32064558
• N-Allyl-4-chlorobenzamide
• DTXSID30400231
• HRELSTHYEFXOCT-UHFFFAOYSA-N
• AKOS002161964
• 5866-99-9
• Benzamide, 4-chloro-N-allyl-

• Inchi： 1S/C10H10ClNO/c1-2-7-12-10(13)8-3-5-9(11)6-4-8/h2-6H,1,7H2,(H,12,13)
• InChI Key： HRELSTHYEFXOCT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NCC=C)=O

Computed Properties

• Exact Mass: 195.0452
• Monoisotopic Mass: 195.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1